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Compound of Interest

Compound Name: Scutebarbatine W

Cat. No.: B1169356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of

Scutebarbatine W and its naturally occurring analogs, focusing on their cytotoxic activities

against various cancer cell lines. The information is compiled from preclinical studies to

facilitate further research and drug development efforts in the field of oncology.

Quantitative Comparison of Cytotoxic Activity
The following table summarizes the in vitro cytotoxic activity (IC50 values) of Scutebarbatine
W's analogs and other related neoclerodane diterpenoids isolated from Scutellaria barbata.

The data highlights the varying potencies of these compounds against different human cancer

cell lines.
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Compound Cancer Cell Line IC50 (μM) Reference

Barbatin F HCT-116 44.3 [1]

Barbatin G HCT-116 32.3 [1]

Scutebata A LoVo 5.31 [1]

SMMC-7721 10.2 [1]

HCT-116 8.5 [1]

MCF-7 7.6 [1]

Scutebata B LoVo 28.5 [1]

SMMC-7721 15.4 [1]

HCT-116 20.1 [1]

MCF-7 18.2 [1]

Barbatin A HONE-1 8.1 [2]

KB 7.5 [2]

HT29 6.8 [2]

Barbatin B HONE-1 6.5 [2]

KB 5.9 [2]

HT29 5.2 [2]

Barbatin C HONE-1 5.3 [2]

KB 4.8 [2]

HT29 4.1 [2]

Scutebarbatine B HONE-1 4.4 [2]

KB 6.1 [2]

HT29 3.5 [2]

Scutehenanine H Various 2.0 - 4.2 [3]
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6-(2,3-epoxy-2-

isopropyl-n-

propoxyl)barbatin C

Various 2.0 - 4.2 [3]

Structure-Activity Relationship Insights
While a comprehensive SAR study on a synthetic library of Scutebarbatine W analogs is not

yet available in the public domain, analysis of the cytotoxic data for naturally occurring

neoclerodane diterpenoids from Scutellaria barbata suggests several key structural features

that influence their anticancer activity.

A proposed generalization of the structure-activity relationship is depicted below:
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Generalized Structure-Activity Relationship of Neoclerodane Diterpenoids

Neoclerodane Core

Furan Ring

Essential for activity

α,β-Unsaturated-γ-lactoneImportant for potency Cytotoxic Activity

Substituents at various positions (e.g., C6, C7) Modulates potency and selectivity
(e.g., nicotinoyl, acetyl groups)
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Start

Seed cancer cells in 96-well plate

Incubate for 24h

Treat cells with compounds and vehicle control

Incubate for 48-72h

Add MTT solution

Incubate for 4h

Remove medium and add DMSO to dissolve formazan

Measure absorbance at 570 nm

Calculate cell viability and IC50 values

End
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Simplified Apoptosis Pathway Induced by Scutebarbatine Analogs

Scutebarbatine Analogs

Increased Reactive
Oxygen Species (ROS)

MAPK Pathway Modulation
(↑ JNK/p38, ↓ ERK) EGFR/Akt Pathway Inhibition

Mitochondrial Dysfunction

Caspase-9 Activation

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1169356#structure-activity-relationship-of-
scutebarbatine-w-and-its-analogs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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